Cas no 1251550-73-8 (N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide
• CAS No: 1251550-73-8
• MF: C₂₁H₁₉N₅O₄
• MW: 405.406664133072
• CID: 6134793
• PubChem ID: 49662983
• Update Time: 2025-07-01

N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide
• N-(3,4-dimethoxyphenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)acetamide
• F3406-5339
• 1251550-73-8
• AKOS024484303
• N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl}acetamide
• CHEMBL4563287
• N-(3,4-dimethoxyphenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide
• VU0623288-1

• Inchi： 1S/C21H19N5O4/c1-29-17-10-8-15(12-18(17)30-2)22-20(27)13-25-21(28)26-19(24-25)11-9-16(23-26)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key： IIRFNPVOUFLPOZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CN1C(=O)N2C(=N1)C=CC(C1=CC=CC=C1)=N2

Computed Properties

• Exact Mass: 405.14370410g/mol
• Monoisotopic Mass: 405.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.8Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide

Introduction to N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide and Its Significance in Modern Chemical Biology

N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide (CAS no. 1251550-73-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and functional diversity, making it a subject of extensive research in drug discovery and molecular pharmacology.

The structural framework of N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide incorporates several key pharmacophoric elements that are known to contribute to its biological efficacy. The presence of a phenyl ring substituted with methoxy groups at the 3 and 4 positions enhances its interaction with biological targets by increasing lipophilicity and electronic properties. Additionally, the triazolo-bpyridazine core is a privileged scaffold that has been extensively studied for its potential in modulating various biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide has emerged as a promising candidate in this context due to its ability to interact with multiple molecular targets. Studies have demonstrated its potential in inhibiting key enzymes and receptors involved in disease pathogenesis.

The compound's mechanism of action appears to be multifaceted. Initial studies suggest that it may exert its effects by modulating the activity of enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of cellular signaling pathways that are often dysregulated in disease states. Furthermore, the phenolic and amide functionalities within the molecule contribute to its ability to engage with various protein targets through hydrogen bonding and hydrophobic interactions.

One of the most intriguing aspects of N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide is its potential for structure-based drug design. The three-dimensional structure of this compound has been elucidated through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These structural insights have provided valuable information for rationalizing its biological activity and for designing derivatives with enhanced potency and selectivity.

The synthesis of N-(3,4-dimethoxyphenyl)-2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}acetamide involves a series of multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 3-hydroxybenzaldehyde derivatives and continues through cyclization reactions to form the triazolo-bpyridazine core. The final step involves acetylation to introduce the amide functionality at the appropriate position.

In terms of pharmaceutical development, N-(3,4-dimethoxyphenyl)-2-{3-oxylohexafluoroisopropenone derivatives or other related compounds exhibit similar scaffolds have shown promise in preclinical studies. These findings have encouraged researchers to explore additional analogs within this chemical space with the hope of identifying even more effective therapeutic agents.

The regulatory landscape for such compounds is also an important consideration. Given the complexity of their structures and potential biological activities, thorough characterization is essential before they can be considered for clinical trials. This includes detailed toxicological studies to assess their safety profiles.

The future directions for research on N-(3-oxyhexafluoroisopropenone derivatives or other related compounds exhibit similar scaffolds include exploring their interactions with novel targets and optimizing their pharmacokinetic properties. Advances in computational chemistry and artificial intelligence are also expected to play a significant role in accelerating the discovery process by predicting novel bioactive molecules based on existing data.

In conclusion,N-(35dimethoxyphenylethynalsubstituted at specific positions offer exciting opportunities for developing new treatments against various diseases. The continued exploration of this chemical space holds great promise for advancing our understanding of disease mechanisms;and ultimately improving patient outcomes.